1-Methyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid

• IUPAC Name: 1-methyl-2-oxoquinoline-3-carboxylic acid
• InChI: InChI=1S/C11H9NO3/c1-12-9-5-3-2-4-7(9)6-8(10(12)13)11(14)15/h2-6H,1H3,(H,14,15)
• InChI Key: DFNCYDFCUVAFDG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C=C(C1=O)C(=O)O
• Molecular Formula: C11H9NO3
• DSSTOX Substance ID: DTXSID00497219
• Molecular Weight: 203.19 g/mol
• CAS No.: 67984-94-5

Description

1-Methyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C11H9NO3 and its molecular weight is 203.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

One of the prominent applications of 1-Methyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid derivatives is in anticancer research. For instance, a study synthesized new derivatives of this compound and tested their effects against breast cancer MCF-7 cell lines. Some of these compounds exhibited significant anticancer activity, providing a potential avenue for developing new anticancer drugs (Gaber et al., 2021).

Chemical Synthesis and Hydrolysis Studies

The chemical properties and reactions of this compound have been extensively studied. For instance, research into the hydrolysis of its nitrile moiety has been conducted, which provides insights into its chemical behavior and potential applications in different chemical reactions (Basafa et al., 2021).

Antibacterial Properties

This compound has also been studied for its antibacterial properties. A study from 1981 investigated 1,4-dihydro-1-ethyl-6-fluoro-7-(4-methyl-1-piperazinyl)-4-oxoquinoline- 3-carboxylic acid, a broad antibacterial agent, for its potential in treating systemic infections (Goueffon et al., 1981).

Antihypoxic and Diuretic Activities

The compound has been explored for its potential antihypoxic and diuretic activities. A study synthesized derivatives with high antihypoxic effects and identified them as potentially nontoxic substances suitable for pharmacological testing (Ukrainets et al., 2014). Another research effort focused on synthesizing anilides of this compound as potential diuretic agents (Ukrainets et al., 2008).

Mechanism of Action

Target of Action

The primary target of 1-Methyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid is the acetylcholinesterase enzyme (AChE) . AChE is a key enzyme in the nervous system, responsible for the breakdown of acetylcholine, a neurotransmitter that plays a crucial role in memory and cognition .

Mode of Action

This compound acts as a potent inhibitor of AChE . By inhibiting AChE, this compound prevents the breakdown of acetylcholine, thereby increasing its level in the synaptic cleft . This results in enhanced nerve impulse conductivity .

Biochemical Pathways

The action of this compound primarily affects the cholinergic pathway . By inhibiting AChE, it prevents the hydrolysis of acetylcholine into choline and acetic acid . This process is essential for the postsynaptic neuron to restore its function after impulse discontinuity from the presynaptic nerve .

Result of Action

The inhibition of AChE by this compound leads to an increase in the level of acetylcholine in the synaptic cleft . This results in enhanced nerve impulse conductivity, which can help counteract the cognitive decline associated with conditions like Alzheimer’s disease .

Biochemical Analysis

Biochemical Properties

1-Methyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid plays a crucial role in biochemical reactions. It interacts with enzymes such as acetylcholinesterase, where it acts as an inhibitor . This interaction is significant in the context of neurodegenerative diseases like Alzheimer’s, where acetylcholinesterase inhibitors are used to increase the levels of acetylcholine in the brain. The compound’s ability to inhibit this enzyme suggests its potential as a therapeutic agent.

Cellular Effects

This compound affects various types of cells and cellular processes. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, its interaction with acetylcholinesterase can lead to increased acetylcholine levels, which in turn affects neuronal signaling and function . Additionally, the compound may impact other cellular processes through its interactions with different biomolecules.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. As an acetylcholinesterase inhibitor, it binds to the active site of the enzyme, preventing the breakdown of acetylcholine . This inhibition leads to increased acetylcholine levels in the synaptic cleft, enhancing cholinergic transmission. The compound may also interact with other enzymes and proteins, influencing their activity and function.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects, while higher doses could lead to toxicity or adverse effects . Understanding the dosage-response relationship is crucial for determining the compound’s safety and efficacy in potential therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and clearance from the body . These interactions can affect metabolic flux and metabolite levels, influencing the compound’s overall biochemical activity.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions determine the compound’s localization and accumulation, which in turn affect its biochemical effects. Understanding these transport mechanisms is essential for optimizing its therapeutic potential.

Subcellular Localization

This compound exhibits specific subcellular localization, which can influence its activity and function. Targeting signals and post-translational modifications may direct the compound to particular compartments or organelles within the cell . This localization is crucial for its interaction with specific biomolecules and its overall biochemical activity.

Synthesis routes and methods

Procedure details

2.4 g (10.4 mmol) of ethyl 1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate was dissolved in 1,4-dioxane (50 mL), and 0.65 g (15 mmol) of lithium hydroxide monohydrate and 10 mL of water were added to the solution at room temperature. The resulting mixture was stirred for 24 hours at room temperature. The reaction mixture was poured into an aqueous solution of sodium hydrogen carbonate, and the mixture was washed with ethyl acetate. The aqueous phase was acidified with citric acid, and then the mixture was extracted with chloroform. The organic phase was washed with water, dried, and concentrated. The residue thus obtained was washed with ethyl acetate, and thus 2.02 g (yield: 96%) of the title compound was obtained as light yellow crystals.